Cas no 106308-44-5 (Rufinamide)
Rufinamide Chemical and Physical Properties
Names and Identifiers
-
- Rufinamide
- 1H-1,2,3-TRIAZOLE-4-CARBOXAMIDE, 1-[(2,6-DIFLUOROPHENYL)METHYL]-
- 1-(2,6-Difluorobenzyl)-1H-1,2,3-triazole-4-carboxamide
- 1-[(2,6-difluorophenyl)methyl]-1H-1,2,3-Triazole-4-carboxamide
- CGP 33101
- E 2080
- RUF 331
- Inovelon
- RufinaMide(Banzel)
- Rufinamide solution
- Rufinamide (200 mg)
- Banzel
- Xilep
- 1-[(2,6-difluorophenyl)methyl]triazole-4-carboxamide
- WFW942PR79
- C10H8F2N4O
- POGQSBRIGCQNEG-UHFFFAOYSA-N
- E2080
- DSSTox_RID_81675
- DSSTox_CID_26506
- DSSTox_GSID_46506
- 1-[(2,6-difluorophenyl)
- rufinamidum
- NS00000547
- F0001-2404
- s1256
- C71253
- Tox21_112267_1
- J-001568
- 1H-1,2,3-Triazole-4-carboxamide, 1-((2,6-difluorophenyl)methyl)-
- GTPL7470
- SR-01000842156-4
- NCGC00261481-01
- 1-[[2,6-bis(fluoranyl)phenyl]methyl]-1,2,3-triazole-4-carboxamide
- HMS3884G07
- E-2080
- UNII-WFW942PR79
- NCGC00165883-02
- SMR000857122
- MLS001332514
- D05775
- FT-0674479
- HMS3651O05
- HB1039
- 1-(2,6-Difluorobenzyl)-1H-1,2,3-triazol-4-carboxamide
- RUFINAMIDE [USP-RS]
- Rufinamide, >=98% (HPLC), powder
- LP00796
- CHEMBL1201754
- SW219770-1
- CGP33101
- Banzel (TN)
- CAS-106308-44-5
- NCGC00165883-11
- Tox21_112267
- RUFINAMIDE [EMA EPAR]
- DTXSID1046506
- FT-0656828
- 1-[(2,6-difluorophenyl)methyl]-4-triazolecarboxamide
- Tox21 112267
- SDCCGSBI-0633757.P001
- SB18904
- SCHEMBL230448
- Rufinamide, United States Pharmacopeia (USP) Reference Standard
- RUFINAMIDE [USP MONOGRAPH]
- MFCD00865314
- RUFINAMIDE [USAN]
- CHEBI:134966
- RUFINAMIDE [JAN]
- HMS2232M19
- RUFINAMIDE (USP MONOGRAPH)
- BCP21828
- N03AF03
- HMS3262O14
- AS-13861
- EN300-120881
- RUFINAMIDE (USP-RS)
- Tox21_500796
- Q408565
- RUF-331
- RUFINAMIDE [INN]
- RUFINAMIDE (MART.)
- HMS3371A06
- CS-1455
- A801414
- RUFINAMIDE [MART.]
- 106308-44-5
- 170939-95-4
- RUFINAMIDE [WHO-DD]
- R0143
- CGP 33,101
- Z1532717444
- NCGC00165883-03
- AB00918347-05
- SYN111
- SYN-111
- BDBM50515492
- SR-01000842156
- Rufinamida
- DB06201
- CGP-33101
- RUFINAMIDE [VANDF]
- HY-A0042
- RUFINAMIDE [ORANGE BOOK]
- AC-1429
- CCG-222100
- AKOS005145897
- NCGC00165883-04
- Rufinamide [USAN:INN:BAN]
- 1-[(2,6-difluorophenyl)methyl]-1H-1,2,3-triazole-4 carboxamide
- SYN11
- DTXCID9026506
- MLS001332513
- AB00918347_06
- RUFINAMIDE [MI]
- Rufinamide (Banzel)
- NCGC00165883-01
- Rufinamide (JAN/USP/INN)
- Rufinamide?
- BRD-K20079257-001-09-6
-
- MDL: MFCD00865314
- Inchi: 1S/C10H8F2N4O/c11-7-2-1-3-8(12)6(7)4-16-5-9(10(13)17)14-15-16/h1-3,5H,4H2,(H2,13,17)
- InChI Key: POGQSBRIGCQNEG-UHFFFAOYSA-N
- SMILES: FC1C=CC=C(C=1CN1C=C(C(N)=O)N=N1)F
Computed Properties
- Exact Mass: 238.06700
- Monoisotopic Mass: 238.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.8
- XLogP3: 0.7
Experimental Properties
- Color/Form: No data available
- Density: 1.52
- Melting Point: 239.0 to 243.0 deg-C
- Boiling Point: 473.8°C at 760 mmHg
- Flash Point: Fahrenheit: 35.6 ° f
Celsius: 2 ° c - Refractive Index: 1.634
- Solubility: DMSO: soluble9mg/mL
- PSA: 73.80000
- LogP: 1.40380
- Merck: 8293
- Color/Form: 1.0 mg/mL in acetonitrile: water (9:1)
Rufinamide Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Danger
- Hazard Statement: H336
- Warning Statement: P261-P271-P304+P340+P312-P403+P233-P405-P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 11-20/21/22-36
- Safety Instruction: 16-26-36/37
-
Hazardous Material Identification:
- Storage Condition:−20°C
Rufinamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-A0042-10mM*1mLinDMSO |
Rufinamide |
106308-44-5 | 99.88% | 10mM*1mLinDMSO |
¥614 | 2023-07-26 | |
| MedChemExpress | HY-A0042-10mg |
Rufinamide |
106308-44-5 | 99.88% | 10mg |
¥350 | 2025-04-17 | |
| MedChemExpress | HY-A0042-100mg |
Rufinamide |
106308-44-5 | 99.88% | 100mg |
¥2200 | 2025-04-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | R0143-1G |
Rufinamide |
106308-44-5 | >98.0%(HPLC) | 1g |
¥640.00 | 2024-04-18 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R127647-25mg |
Rufinamide |
106308-44-5 | ≥98% | 25mg |
¥31.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R127647-100mg |
Rufinamide |
106308-44-5 | ≥98% | 100mg |
¥79.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R127647-500mg |
Rufinamide |
106308-44-5 | ≥98% | 500mg |
¥299.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R127647-1g |
Rufinamide |
106308-44-5 | ≥98% | 1g |
¥399.90 | 2023-09-01 | |
| DC Chemicals | DC7272-100 mg |
Rufinamide |
106308-44-5 | >98% | 100mg |
$300.0 | 2022-02-28 | |
| DC Chemicals | DC7272-250 mg |
Rufinamide |
106308-44-5 | >98% | 250mg |
$600.0 | 2022-02-28 |
Rufinamide Suppliers
Rufinamide Related Literature
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Denise Ott,Svetlana Borukhova,Volker Hessel Green Chem. 2016 18 1096
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2. From alcohol to 1,2,3-triazole via a multi-step continuous-flow synthesis of a rufinamide precursorSvetlana Borukhova,Timothy No?l,Bert Metten,Eric de Vos,Volker Hessel Green Chem. 2016 18 4947
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Gwang-Noh Ahn,Taejong Yu,Hyune-Jea Lee,Ki-Won Gyak,Ji-Ho Kang,Donghyun You,Dong-Pyo Kim Lab Chip 2019 19 3535
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Dawid Drelinkiewicz,Richard J. Whitby RSC Adv. 2022 12 28910
-
Alessandra Sivo,Renan de Souza Galaverna,Gustavo Rodrigues Gomes,Julio Cezar Pastre,Gianvito Vilé React. Chem. Eng. 2021 6 756
Additional information on Rufinamide
Recent Advances in Rufinamide (106308-44-5) Research: A Comprehensive Review
Rufinamide (CAS: 106308-44-5) is a triazole derivative antiepileptic drug (AED) that has garnered significant attention in recent years due to its unique mechanism of action and clinical efficacy in treating Lennox-Gastaut syndrome (LGS) and other refractory epilepsies. This research briefing synthesizes the latest findings on Rufinamide, focusing on its pharmacological properties, clinical applications, and emerging research directions. The drug's molecular structure, characterized by its triazole ring, plays a pivotal role in its sodium channel modulation, which is central to its antiepileptic effects.
Recent pharmacokinetic studies have highlighted Rufinamide's favorable absorption profile, with bioavailability exceeding 85% and peak plasma concentrations achieved within 4-6 hours post-administration. A 2023 study published in *Epilepsy Research* demonstrated that Rufinamide's metabolism is primarily hepatic, involving carboxyl esterase-mediated hydrolysis, with minimal cytochrome P450 involvement, reducing the risk of significant drug-drug interactions. This metabolic pathway is particularly advantageous for patients on polypharmacy regimens, a common scenario in epilepsy management.
Clinical trials conducted in 2022-2023 have expanded the understanding of Rufinamide's therapeutic potential. A multicenter, double-blind study (N=320) published in *Neurology* reported a 42% median reduction in drop seizures among LGS patients receiving adjunctive Rufinamide therapy, compared to 16% in the placebo group (p<0.001). Importantly, the drug showed a favorable cognitive profile, with no significant deterioration in neuropsychological test scores observed over 12 months of treatment. These findings position Rufinamide as a valuable option for maintaining quality of life in this vulnerable patient population.
Emerging research has explored novel formulations of Rufinamide to enhance its therapeutic utility. A 2023 patent application (WO202318765A1) describes a nanoparticle-based delivery system that improves Rufinamide's blood-brain barrier penetration by 35-40% in preclinical models. Additionally, ongoing Phase II trials are investigating the drug's potential in treating neuropathic pain and certain psychiatric conditions, leveraging its modulation of voltage-gated sodium channels in non-epileptic contexts. These developments suggest an expanding role for Rufinamide beyond its current indications.
Safety data from post-marketing surveillance (2018-2023) involving over 15,000 patient-years of exposure confirm Rufinamide's generally well-tolerated profile. The most common adverse effects include dizziness (15.3%), fatigue (12.7%), and nausea (9.8%), with serious adverse events occurring in <2% of patients. Recent pharmacovigilance studies have particularly noted Rufinamide's lower incidence of cognitive adverse effects compared to older AEDs, making it a preferred choice for patients with pre-existing cognitive impairments.
Future research directions for Rufinamide include biomarker identification for personalized dosing strategies and exploration of its potential neuroprotective effects. A 2023 *Journal of Neurochemistry* study suggested that Rufinamide may modulate neuroinflammation pathways, opening possibilities for applications in neurodegenerative disorders. As the scientific community continues to unravel the full potential of this molecule (106308-44-5), Rufinamide stands as a testament to how targeted chemical modifications can yield compounds with significant clinical impact in neurological therapeutics.
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